1-Chloro-1-(4-(chloromethyl)-2-mercaptophenyl)propan-2-one

• Molecular Formula: C10H10Cl2OS
• Molecular Weight: 249.16 g/mol
• IUPAC Name: 1-chloro-1-[4-(chloromethyl)-2-sulfanylphenyl]propan-2-one
• InChI: InChI=1S/C10H10Cl2OS/c1-6(13)10(12)8-3-2-7(5-11)4-9(8)14/h2-4,10,14H,5H2,1H3
• InChI Key: JLJWWSOPQRAGBQ-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C(C1=C(C=C(C=C1)CCl)S)Cl

Description

This compound belongs to the class of α-chloroketones with a substituted phenyl ring. Its structure features a propan-2-one backbone chlorinated at the α-position and a phenyl ring substituted with a chloromethyl group at the 4-position and a mercapto (-SH) group at the 2-position.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues

(a) 1-Chloro-1-(3-(chloromethyl)-2-(methylthio)phenyl)propan-2-one

• Key Differences : Replaces the mercapto (-SH) group with a methylthio (-SMe) substituent.
• Molecular Formula : C₁₁H₁₂Cl₂OS vs. C₁₁H₁₁Cl₂OS (target compound) .
• Reactivity : The -SMe group is less nucleophilic than -SH, reducing thiol-mediated reactions (e.g., disulfide formation).
• Applications : Used as a high-purity API intermediate, suggesting the target compound may also serve in pharmaceutical synthesis .

(b) 1-Chloro-1-[(4-methoxyphenyl)hydrazinylidene]propan-2-one

• Key Differences : Incorporates a hydrazinylidene group (-N=N-) and a 4-methoxyphenyl substituent instead of the chloromethyl-mercaptophenyl system.
• Synthesis: Prepared via reaction of substituted benzenediazonium chloride with methyl 2-chloro-3-oxobutanoate, highlighting the versatility of α-chloroketones in forming hydrazone derivatives .

(c) 1-(4-Chlorophenyl)-2-cyclopropylpropan-1-one

• Key Differences : Lacks the α-chlorine and phenyl substituents but includes a cyclopropyl group.
• Molecular Formula : C₁₂H₁₃ClO vs. C₁₁H₁₁Cl₂OS (target compound) .
• Applications : Used in materials science and organic synthesis, indicating possible utility of the target compound in polymer or ligand design .

Physicochemical Properties

Property	Target Compound	1-Chloro-1-(3-(chloromethyl)-2-(methylthio)phenyl)propan-2-one	1-Chloro-1-[(4-methoxyphenyl)hydrazinylidene]propan-2-one
Molecular Weight	~263.18*	263.18	245.67
Functional Groups	-Cl, -SH, -CO	-Cl, -SMe, -CO	-Cl, -N=N-, -CO
Reactivity	High (due to -SH)	Moderate (due to -SMe)	High (due to -N=N- and α-Cl)
Synthetic Utility	API intermediate	API intermediate	Heterocycle precursor (e.g., pyrazoles)

*Calculated based on molecular formula C₁₁H₁₁Cl₂OS.

Critical Analysis of Evidence

• Structural Data : Direct crystallographic data for the target compound are absent, but analogous structures (e.g., hydrazinylidene derivatives) confirm the stability of α-chloroketones in planar configurations .